Cas no 51660-44-7 (2-propylpentanoic anhydride)

2-Propylpentanoic anhydride is a chemical compound primarily used as an acylating agent in organic synthesis. Its structure, featuring a branched alkyl chain, enhances reactivity in esterification and acylation reactions, making it valuable for producing derivatives with tailored properties. The anhydride form offers efficient reactivity under mild conditions, often eliminating the need for strong catalysts. It is particularly useful in pharmaceutical and fine chemical applications where controlled functionalization is critical. The compound's stability and purity ensure consistent performance in synthetic processes. Proper handling is required due to its moisture sensitivity, but its well-defined reactivity profile makes it a reliable choice for specialized organic transformations.
2-propylpentanoic anhydride structure
2-propylpentanoic anhydride structure
Product Name:2-propylpentanoic anhydride
CAS No:51660-44-7
MF:C16H30O3
MW:270.407605648041
CID:935678
PubChem ID:10923624
Update Time:2025-06-12

2-propylpentanoic anhydride Chemical and Physical Properties

Names and Identifiers

    • 2-propylpentanoic anhydride
    • 2-propylpentanoyl 2-propylpentanoate
    • Dipropylacetic anhydride
    • DTXSID30448532
    • GYIUDLLQLVWKPP-UHFFFAOYSA-N
    • SCHEMBL358441
    • valproylvalproate
    • 2-propylpentanoyl2-propylpentanoate
    • DB-251646
    • dipropyl acetic acid anhydride
    • AKOS025396812
    • valproic anhydride
    • Valproic acid anhydride
    • 51660-44-7
    • MDL: MFCD08436105
    • Inchi: 1S/C16H30O3/c1-5-9-13(10-6-2)15(17)19-16(18)14(11-7-3)12-8-4/h13-14H,5-12H2,1-4H3
    • InChI Key: GYIUDLLQLVWKPP-UHFFFAOYSA-N
    • SMILES: O(C(C(CCC)CCC)=O)C(C(CCC)CCC)=O

Computed Properties

  • Exact Mass: 270.21900
  • Monoisotopic Mass: 270.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 4.48900

2-propylpentanoic anhydride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-propylpentanoic anhydride Pricemore >>

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Additional information on 2-propylpentanoic anhydride

Recent Advances in the Study of 2-Propylpentanoic Anhydride (CAS: 51660-44-7) in Chemical Biology and Pharmaceutical Research

2-Propylpentanoic anhydride (CAS: 51660-44-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and modification. This compound, known for its role as an acylating agent, has been utilized in the derivatization of various bioactive molecules, enhancing their pharmacokinetic properties. Recent studies have explored its potential in prodrug design, where its ability to improve drug solubility and bioavailability has been particularly noteworthy. The compound's unique chemical structure allows for selective acylation, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-propylpentanoic anhydride in the synthesis of novel anti-inflammatory agents. The study demonstrated that acylation of primary amine groups in lead compounds with 2-propylpentanoic anhydride resulted in derivatives with improved metabolic stability and reduced toxicity. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the synthesized compounds, confirming the successful incorporation of the 2-propylpentanoic moiety. These findings highlight the compound's potential in optimizing drug candidates for clinical development.

Another recent application of 2-propylpentanoic anhydride was reported in the field of peptide chemistry. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its use in the protection of amino acid side chains during solid-phase peptide synthesis (SPPS). The anhydride's selective reactivity enabled efficient protection of lysine residues, minimizing side reactions and improving overall yield. This advancement is particularly relevant for the production of therapeutic peptides, where purity and yield are critical factors. The study also noted the compound's compatibility with standard SPPS protocols, making it a practical choice for large-scale peptide manufacturing.

Beyond its synthetic applications, 2-propylpentanoic anhydride has also been explored in drug delivery systems. A 2023 research article in Molecular Pharmaceutics described its incorporation into polymeric nanoparticles designed for targeted drug release. The anhydride's hydrophobic nature contributed to the stability of the nanoparticles, while its hydrolytic degradation under physiological conditions facilitated controlled drug release. In vitro studies demonstrated enhanced cellular uptake and reduced off-target effects, suggesting promising applications in cancer therapy. These developments underscore the compound's multifaceted utility in pharmaceutical technology.

Despite these advancements, challenges remain in the widespread adoption of 2-propylpentanoic anhydride. A 2024 review in Chemical Reviews highlighted the need for further studies on its metabolic fate and potential toxicity profiles. While initial results are promising, comprehensive toxicological assessments are essential to ensure its safety in clinical applications. Additionally, scalability and cost-effectiveness of its synthesis require optimization to meet industrial demands. Future research directions may include exploring its use in combination therapies and investigating its interactions with biological macromolecules.

In conclusion, 2-propylpentanoic anhydride (CAS: 51660-44-7) represents a valuable chemical tool with diverse applications in pharmaceutical research. Its role in drug modification, peptide synthesis, and delivery systems demonstrates its versatility and potential for innovation. As research continues to uncover new applications and address existing limitations, this compound is poised to make significant contributions to the development of next-generation therapeutics. The ongoing studies underscore the importance of fundamental chemical research in driving pharmaceutical innovation and improving patient outcomes.

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